2,6-Dibromo-3-chloro-5-fluoropyridine

• IUPAC Name: 2,6-dibromo-3-chloro-5-fluoropyridine
• InChI: InChI=1S/C5HBr2ClFN/c6-4-2(8)1-3(9)5(7)10-4/h1H
• InChI Key: KDHQKGSQJVXXDJ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=NC(=C1Cl)Br)Br)F
• Molecular Formula: C5HBr2ClFN
• Molecular Weight: 289.33 g/mol
• CAS RN: 2183999-08-6

Description

“2,6-Dibromo-3-chloro-5-fluoropyridine” is a chemical compound with the molecular formula C5HBr2ClFN. It has a molecular weight of 289.33.

Physical And Chemical Properties Analysis

“this compound” is a chemical compound with a molecular weight of 289.33. Other physical and chemical properties specific to this compound are not available in the search results.

Scientific Research Applications

Organic Synthesis and Medicinal Chemistry

• Halogen-rich Intermediates : The synthesis and application of halogen-rich pyridine derivatives, including 2,6-dibromo-3-chloro-5-fluoropyridine, have been explored for creating complex organic molecules. These halopyridines serve as valuable building blocks in medicinal chemistry, enabling the synthesis of pentasubstituted pyridines with varied functionalities for chemical manipulations and potential pharmaceutical applications (Wu et al., 2022).

Material Science and Catalysis

• Metal-Organic Frameworks (MOFs) : The structural versatility of halogenated pyridines, including those similar to this compound, allows for their incorporation into MOFs. These frameworks have applications in gas storage, separation, and catalysis due to their tunable pore sizes and functional sites (Mocilac & Gallagher, 2016).

Advanced Functional Materials

• Fluorous Phase Affinity : The synthesis of disubstituted and trisubstituted fluorous pyridines demonstrates the potential of halogenated pyridines in creating materials with high fluorous phase affinities. These compounds exhibit unique solid state, liquid crystal, and ionic liquid-phase properties, highlighting their utility in diverse applications ranging from environmental to material sciences (Rocaboy et al., 2002).

Photolytic Environmental Remediation

• Wastewater Treatment : Research on the photolytic degradation of halogenated pyridines, including compounds structurally related to this compound, has shown promising results for the removal of such contaminants from pharmaceutical effluents. This process involves ultraviolet irradiation to achieve complete conversion and mineralization of these compounds, demonstrating a viable method for mitigating environmental pollution (Stapleton et al., 2006).